2,3-dimethoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C18H19N5O4/c1-10-9-15(24)21-18(19-10)23-14(8-11(2)22-23)20-17(25)12-6-5-7-13(26-3)16(12)27-4/h5-9H,1-4H3,(H,20,25)(H,19,21,24)
• InChI Key: UIHMVAWONXKCDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C3=C(C(=CC=C3)OC)OC
• Molecular Formula: C18H19N5O4
• Molecular Weight: 369.4 g/mol

Description

2,3-dimethoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide is a useful research compound. Its molecular formula is C18H19N5O4 and its molecular weight is 369.381. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation for Therapeutic Potential

• Anticancer Activity : Compounds synthesized from benzodifuranyl and pyrimidine derivatives have shown potential as anti-inflammatory and analgesic agents, highlighting a method of producing heterocyclic compounds that may possess anticancer activities. These compounds have been evaluated for COX-2 selectivity, displaying significant inhibitory activity, which suggests potential applications in cancer therapy through the modulation of inflammatory pathways (Abu‐Hashem et al., 2020).

• Antimicrobial and Insecticidal Potential : Research involving the synthesis of pyrimidine linked to pyrazole heterocyclics evaluated their biological activities, including antimicrobial and insecticidal effects. This indicates the compound's potential utility in developing new agents for controlling microbial infections and pests (Deohate & Palaspagar, 2020).

• Anti-Inflammatory and Analgesic Activities : Another study focused on synthesizing novel chemical structures with the potential for COX-1/COX-2 inhibition, along with analgesic and anti-inflammatory activities. This research underlines the compound's potential in developing new therapeutic agents for pain and inflammation management (Abu‐Hashem et al., 2020).

• Antiviral Activities : A study on benzamide-based 5-aminopyrazoles and their fused heterocycles showed remarkable activity against avian influenza virus, demonstrating the potential of structurally similar compounds in antiviral drug development (Hebishy et al., 2020).